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Abstract

Carbon and silicon, both Group 14 elements, share the ability to form four covalent bonds, a
characteristic central to their respective roles in organic chemistry and materials science.
However, fundamental differences in their atomic properties give rise to vastly different bonding
characteristics and chemical behaviors. This technical guide provides an in-depth comparison
of bonding in tetravalent carbon and silicon, focusing on the atomic and molecular properties
that underpin these differences. We will explore atomic size, electronegativity, bond energies,
bond lengths, and the propensity for multiple bond formation and catenation. This guide
summarizes quantitative data in comparative tables, outlines the principles of experimental
methodologies for determining these properties, and uses visualizations to illustrate key
concepts and workflows.

Core Atomic and Physical Properties

The divergence in bonding behavior between carbon and silicon originates from their
fundamental atomic properties. Silicon, being in the period below carbon, possesses an
additional electron shell. This results in a larger atomic radius and places its valence electrons
further from the nucleus, influencing electronegativity, bond strength, and orbital interactions.[1]

[2]
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Data Presentation: Atomic and Physical Properties

The following table summarizes the key atomic and physical properties of carbon and silicon,
which form the basis for their distinct chemical behaviors.

Property Carbon (C) Silicon (Si) Key Implications

Si has valence
electrons in the n=3

Electron Configuration  [He] 2s22p?2 [Ne] 3s23p2 shell, making it larger
and its electrons less
tightly held.[1]

Larger size of Si leads
to longer, weaker

Atomic Radius (pm) ~70 pm ~110 pm
bonds compared to C.

[3]

Directly impacts the

Covalent Radius (sp?
(P 0.75 A 1.14 A length of single

A)
covalent bonds.[1]
C is significantly more
Electronegativity electronegative,
) 2.55 1.90 ) ]
(Pauling) affecting bond polarity
and reactivity.[1][4]
Si can form
hypervalent
o ) compounds due to its
Coordination Number Typically 2, 3, 4 3,4,5,6

larger size and

accessible d-orbitals.

[1]

Covalent Bonding: A Comparative Analysis

While both elements predominantly form four covalent bonds in their +4 oxidation state, the
nature and stability of these bonds differ significantly. These differences dictate why carbon can
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form the vast and complex molecules necessary for life, while silicon's chemistry is dominated
by simpler, often inorganic, structures.

Bond Strength and Energy

The energy required to break a covalent bond is a direct measure of its strength. Carbon-
carbon bonds are notably strong, enabling the formation of long, stable chains (catenation).[3]
In contrast, silicon-silicon bonds are significantly weaker and more reactive.[3] A crucial
distinction lies in their bonds with oxygen; the Si-O bond is exceptionally strong, far exceeding
the strength of the Si-Si bond, which is why silicon chemistry is dominated by silicates and
silicones.[1][5]

Bond Length and Multiple Bonds

Due to its larger atomic radius, silicon forms longer covalent bonds than carbon.[5] This
increased distance between nuclei, combined with more diffuse p-orbitals, results in less
effective orbital overlap for the formation of 1t-bonds.[6] Consequently, carbon readily forms
stable double (C=C) and triple (C=C) bonds, a cornerstone of organic chemistry's diversity.[7]
Silicon, on the other hand, forms weak and highly reactive double bonds (Si=Si), and the
formation of stable multiple bonds is rare.[1][6][8]

Data Presentation: Comparative Bond Energies and
Lengths

This table provides a quantitative comparison of average bond energies and lengths for key
covalent bonds involving carbon and silicon.
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Bond Type

Bond Energy
(kd/mol)

Bond Length (A)

Key Implications

E-E Single Bond

C-C: 346

Si-Si: 222

Strong C-C bonds
enable stable
catenation; weaker Si-
Si bonds limit chain
length.[1][3]

E=E Double Bond

C=C: 614

Si=Si: ~327

Stable m-bonding is a
hallmark of carbon
chemistry; Si=Si
bonds are weak and
reactive.[1][9]

E-H Bond

C-H: 413

Si-H: 323

The C-H bond is
stronger and less
reactive than the Si-H
bond.

E-O Bond

C-0O: 358

Si-O: 462

The exceptional

strength of the Si-O
bond is the basis for
silicate minerals and

silicones.[1]

E-C Bond

C-C: 346

Si-C: ~301

The Si-C bond is quite
stable, forming the
basis of organosilicon
chemistry and
materials like SiC.[10]

Orbital Hybridization and Molecular Geometry
sp?® Hybridization

Both carbon and silicon commonly undergo sp? hybridization to form four single bonds. In this

process, one s-orbital and three p-orbitals from the valence shell combine to form four

equivalent sp2 hybrid orbitals.[11][12][13] These orbitals arrange themselves in a tetrahedral
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geometry with bond angles of approximately 109.5°, as seen in molecules like methane (CHa)
and silane (SiHa).[13]
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Atomic Orbitals (Valence Shell)
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s orbital
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Carbon vs. Silicon
(Group 14)

Property

Carbon Characteris&/s Sﬁ%ﬁ:on Characteristics

(Smaller Atomic Radius) C_arger Atomic Radius)
(Higher Electronegativity (2.559 C_ower Electronegativity (1.909
(Strong C-C&C-H Bonds) (Strong Si-O, Weaker Si-Si Bonds)
(Stable Double/Triple Bonds (n—bondsD (Unstable/Rare n-bonds)
Gxtensive Catenation (long chainsD C_imited Catenatior)
(Coordination #upto A) Gypervalency (Coordination # up to GD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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